Cas no 2640958-34-3 (4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2640958-34-3
• MF: C₁₉H₂₄BrN₅O
• MW: 418.330762863159
• CID: 5317191
• PubChem ID: 155800590
• Update Time: 2025-08-05

4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• F6619-4181
• 2640958-34-3
• AKOS040708855
• 4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• 4-[2-[4-[(4-Bromophenyl)methyl]-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C19H24BrN5O/c20-17-3-1-16(2-4-17)15-23-7-9-25(10-8-23)19-21-6-5-18(22-19)24-11-13-26-14-12-24/h1-6H,7-15H2
• InChI Key： VNPCJSNGXISVAC-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(N3CCN(CC4=CC=C(Br)C=C4)CC3)N=2)CCOCC1

Computed Properties

• Exact Mass: 417.11642g/mol
• Monoisotopic Mass: 417.11642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.4±60.0 °C(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine

4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine: A Comprehensive Overview

4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine is a complex organic compound with the CAS number 2640958-34-3. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is composed of a morpholine ring, a pyrimidine ring, and a piperazine ring, with a bromophenyl substituent, making it a multi-functional compound with diverse biological activities.

The morpholine ring in this compound serves as a versatile scaffold, contributing to its stability and bioavailability. Morpholine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with various biological targets. The pyrimidine ring, on the other hand, is a heterocyclic structure commonly found in nucleic acids and has been implicated in numerous biological processes, including DNA replication and repair. The presence of the piperazine ring adds another layer of complexity, as piperazine derivatives are known for their ability to act as ligands for various ion channels and receptors.

Recent studies have highlighted the potential of 4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine as a modulator of ion channels, particularly the transient receptor potential (TRP) channels. These channels are involved in a wide range of physiological processes, including pain perception, inflammation, and thermoregulation. By targeting TRP channels, this compound could potentially be developed into novel analgesics or anti-inflammatory agents.

In addition to its ion channel modulating properties, this compound has also been investigated for its potential role in neuroprotection. Preclinical studies have demonstrated that it can protect against oxidative stress-induced neuronal damage, suggesting its potential application in neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease. The bromophenyl substituent plays a crucial role in these effects, as it enhances the compound's ability to cross the blood-brain barrier and exert its neuroprotective effects.

The synthesis of 4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperazine ring through reductive amination, followed by alkylation with the bromophenyl group. The final step involves coupling the piperazine derivative with the morpholine-pyrimidine scaffold through nucleophilic aromatic substitution.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stereochemistry, which are critical for ensuring its quality and consistency in preclinical studies.

In terms of pharmacokinetics, 4-(2-{4-[(4-bromophenyl)methyl]piperazin-1-y}pyrimidin-4-y})morpholine has shown promising bioavailability profiles in preclinical models. Its ability to penetrate various tissues and organs suggests that it could be effective in treating systemic diseases. However, further studies are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Looking ahead, the development of this compound into a therapeutic agent will require extensive preclinical testing to evaluate its safety profile and efficacy. Regulatory agencies such as the FDA have stringent requirements for drug candidates, necessitating rigorous testing for toxicity, pharmacokinetics, and pharmacodynamics. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, CAS No 2640958373: 2658373: 2658373: 2658373: 2658373: 2658373: 2658373: 2658373: is a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. With ongoing research focusing on its mechanism of action, pharmacokinetics, and safety profile, this compound has the potential to contribute significantly to the field of medicinal chemistry and drug discovery.